Ethyl 2-{[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetate
Ethyl 2-{[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetate
Brand Name:
Vulcanchem
CAS No.:
625369-71-3
VCID:
VC0459972
InChI:
InChI=1S/C21H23F3N2O2S/c1-2-28-18(27)11-29-19-15(10-25)16(21(22,23)24)6-17(26-19)20-7-12-3-13(8-20)5-14(4-12)9-20/h6,12-14H,2-5,7-9,11H2,1H3
SMILES:
CCOC(=O)CSC1=C(C(=CC(=N1)C23CC4CC(C2)CC(C4)C3)C(F)(F)F)C#N
Molecular Formula:
C21H23F3N2O2S
Molecular Weight:
424.5g/mol
Ethyl 2-{[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetate
CAS No.: 625369-71-3
Main Products
VCID: VC0459972
Molecular Formula: C21H23F3N2O2S
Molecular Weight: 424.5g/mol
![Ethyl 2-{[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetate - 625369-71-3](/images/no_structure.jpg)
| CAS No. | 625369-71-3 |
|---|---|
| Product Name | Ethyl 2-{[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}acetate |
| Molecular Formula | C21H23F3N2O2S |
| Molecular Weight | 424.5g/mol |
| IUPAC Name | ethyl 2-[6-(1-adamantyl)-3-cyano-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetate |
| Standard InChI | InChI=1S/C21H23F3N2O2S/c1-2-28-18(27)11-29-19-15(10-25)16(21(22,23)24)6-17(26-19)20-7-12-3-13(8-20)5-14(4-12)9-20/h6,12-14H,2-5,7-9,11H2,1H3 |
| Standard InChIKey | MCIBCBVVHOTSLW-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CSC1=C(C(=CC(=N1)C23CC4CC(C2)CC(C4)C3)C(F)(F)F)C#N |
| Canonical SMILES | CCOC(=O)CSC1=C(C(=CC(=N1)C23CC4CC(C2)CC(C4)C3)C(F)(F)F)C#N |
| PubChem Compound | 3957672 |
| Last Modified | Nov 11 2021 |
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